Kaempferol 3-o-beta-D-(6''-o-malonyl)-glucoside

• CAS No.: 81149-02-2
• Product Name: Kaempferol 3-o-beta-D-(6''-o-malonyl)-glucoside
• Molecular Formula: C24H22O14
• Molecular Weight: 534.4 g/mol
• IUPAC Name: 3-[[6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
• Standard InChI: InChI=1S/C24H22O14/c25-10-3-1-9(2-4-10)22-23(19(32)17-12(27)5-11(26)6-13(17)36-22)38-24-21(34)20(33)18(31)14(37-24)8-35-16(30)7-15(28)29/h1-6,14,18,20-21,24-27,31,33-34H,7-8H2,(H,28,29)
• Standard InChIKey: XEXCLTHHXIWUHO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)COC(=O)CC(=O)O)O)O)O)O
• SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)COC(=O)CC(=O)O)O)O)O)O
• Description: 6''-Malonylastragalin belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. 6''-Malonylastragalin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 6''-malonylastragalin is primarily located in the cytoplasm. Outside of the human body, 6''-malonylastragalin can be found in pear, pomes, and pulses. This makes 6''-malonylastragalin a potential biomarker for the consumption of these food products.; 6''-malonylastragalin is a 7-hydroxyflavonol. It derives from a kaempferol.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 3-[[(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3-oxopropanoic acid
• PubChem Compound: 14162698
• Last Modified: Nov 11 2021